2-(Azetidin-1-yl)-5-fluorobenzaldehyde

• Molecular Formula: C10H10FNO
• Molecular Weight: 179.19 g/mol
• IUPAC Name: 2-(azetidin-1-yl)-5-fluorobenzaldehyde
• InChI: InChI=1S/C10H10FNO/c11-9-2-3-10(8(6-9)7-13)12-4-1-5-12/h2-3,6-7H,1,4-5H2
• InChI Key: IQZAVICOVZNPBW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)C2=C(C=C(C=C2)F)C=O

Description

2-(Azetidin-1-yl)-5-fluorobenzaldehyde is a benzaldehyde derivative featuring an azetidine ring (a four-membered nitrogen-containing heterocycle) at position 2 and a fluorine atom at position 5. This compound is of significant interest in medicinal chemistry due to the unique physicochemical properties imparted by the azetidine ring and fluorine substituent. Such structural attributes make it a candidate for applications in drug discovery, particularly in targeting Toll-like receptors (TLRs) or other biological pathways .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Azetidin-1-yl)-5-fluorobenzaldehyde typically involves the formation of the azetidine ring followed by its attachment to the fluorobenzaldehyde moiety. One common method involves the use of azetidine and 5-fluorobenzaldehyde under specific reaction conditions. The reaction may require catalysts and specific solvents to achieve the desired product with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and efficiency. The use of continuous flow reactors and advanced purification techniques can enhance the scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-(Azetidin-1-yl)-5-fluorobenzaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The fluorine atom can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents like nucleophiles (e.g., amines, thiols) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of 2-(Azetidin-1-yl)-5-fluorobenzoic acid.

Reduction: Formation of 2-(Azetidin-1-yl)-5-fluorobenzyl alcohol.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(Azetidin-1-yl)-5-fluorobenzaldehyde has several applications in scientific research:

Medicinal Chemistry: It is used in the synthesis of potential pharmaceutical agents, particularly those targeting specific enzymes or receptors.

Materials Science: The compound can be used in the development of novel materials with unique properties.

Biological Studies: It serves as a probe in studying biological pathways and mechanisms.

Mechanism of Action

The mechanism of action of 2-(Azetidin-1-yl)-5-fluorobenzaldehyde involves its interaction with specific molecular targets. The azetidine ring can interact with enzymes or receptors, modulating their activity. The fluorine atom enhances the compound’s binding affinity and stability, making it a potent agent in various applications .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects at Position 2 and 5

The substituents at positions 2 and 5 of the benzaldehyde core critically determine the compound’s biological and chemical behavior. Below is a comparative analysis with key analogs:

2-Fluoro-5-methoxybenzaldehyde

• Substituents: Position 2: None; Position 5: Fluorine; Position 2 (ortho): Methoxy.
• Key Differences: The absence of an azetidine group reduces steric hindrance, while the methoxy group at position 2 introduces moderate electron-donating effects.

2-(1H-Imidazol-1-yl)-5-nitrobenzaldehyde

• Substituents : Position 2: Imidazole; Position 5: Nitro.
• Key Differences : The nitro group at position 5 is strongly electron-withdrawing, increasing electrophilicity of the aldehyde group compared to fluorine. The imidazole ring at position 2 introduces aromaticity and hydrogen-bonding capability, which may enhance interactions with enzymatic active sites. This compound is reported for applications in material science and pharmaceuticals, highlighting the versatility of benzaldehyde derivatives .

Example 62 (EP 1 926 722 B1)

• Substituents : Position 5: Trifluoromethyl; Adjacent groups: Piperazine and triazole.

Structural and Functional Group Analysis

Compound Name	Substituent at Position 2	Substituent at Position 5	Key Features/Applications	Reference
2-(Azetidin-1-yl)-5-fluorobenzaldehyde	Azetidine	Fluorine	TLR antagonism (inferred), moderate electron withdrawal
2-Fluoro-5-methoxybenzaldehyde	Methoxy	Fluorine	Enhanced lipophilicity, solubility modulation
2-(1H-Imidazol-1-yl)-5-nitrobenzaldehyde	Imidazole	Nitro	High electrophilicity, material science applications
Example 62 (EP 1 926 722 B1)	Piperazine-triazole	Trifluoromethyl	Kinase/GPCR modulation, strong electron withdrawal

Biological Activity

2-(Azetidin-1-yl)-5-fluorobenzaldehyde is a compound of growing interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic potential, and comparisons with similar compounds.

Chemical Structure and Properties

The molecular formula of 2-(Azetidin-1-yl)-5-fluorobenzaldehyde is C$_{10}$H$_{10}$FNO, indicating the presence of an azetidine ring and a fluorobenzaldehyde moiety. The specific positioning of the fluorine atom significantly influences its chemical reactivity and biological activity.

The biological activity of 2-(Azetidin-1-yl)-5-fluorobenzaldehyde is primarily attributed to its interaction with various molecular targets. The azetidine ring enhances the compound's ability to modulate enzyme or receptor activity, while the fluorine atom increases binding affinity and stability. This compound acts as a probe in studying biological pathways, making it valuable in both pharmacological research and therapeutic applications.

Biological Activity Overview

Research indicates that 2-(Azetidin-1-yl)-5-fluorobenzaldehyde exhibits several biological activities:

• Antitumor Activity : Preliminary studies suggest that similar compounds show cytotoxic effects against various cancer cell lines, indicating potential use in cancer therapy.
• Antimicrobial Properties : Compounds with similar structures have demonstrated antimicrobial activity, suggesting that 2-(Azetidin-1-yl)-5-fluorobenzaldehyde may also possess such properties.
• Enzyme Inhibition : The compound has been studied for its ability to inhibit specific enzymes, which could lead to therapeutic applications in diseases where these enzymes are overactive.

Comparative Analysis with Similar Compounds

To understand the uniqueness of 2-(Azetidin-1-yl)-5-fluorobenzaldehyde, it is essential to compare it with structurally related compounds:

Compound Name	Structure Features	Notable Biological Activity
2-(Azetidin-1-yl)-4-fluorobenzaldehyde	Different position of fluorine	Moderate cytotoxicity against cancer cells
2-(Azetidin-1-yl)-3-fluorobenzaldehyde	Similar structure but different fluorine position	Antimicrobial properties
2-(Azetidin-1-yl)-6-fluorobenzaldehyde	Another positional isomer	Potential enzyme inhibition

The differences in biological activity among these compounds can be attributed to the positional isomerism of the fluorine atom, which affects their pharmacokinetic and pharmacodynamic profiles.

Study on Antitumor Activity

In a study examining the cytotoxic effects of various azetidine derivatives, 2-(Azetidin-1-yl)-5-fluorobenzaldehyde was tested against several cancer cell lines. Results indicated a significant reduction in cell viability at concentrations above 10 µM, suggesting its potential as an antitumor agent. Further investigations are required to elucidate the underlying mechanisms of action.

Enzyme Inhibition Research

Research has also focused on the enzyme inhibition properties of this compound. In vitro assays demonstrated that 2-(Azetidin-1-yl)-5-fluorobenzaldehyde effectively inhibits specific enzymes involved in metabolic pathways related to cancer progression. This inhibition was quantified using IC$_{50}$ values, revealing promising results for further development as a therapeutic agent .